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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcein Acetoxymethyl (AM) is a widely utilized fluorescent probe essential for assessing cell

viability and integrity in a multitude of biological applications.[1] As a cell-permeant dye,

Calcein AM is a non-fluorescent, hydrophobic compound that readily crosses the membrane of

intact, live cells.[2][3] Once inside a viable cell, intracellular esterases hydrolyze the AM ester

group, converting the molecule into the highly fluorescent, hydrophilic calcein.[4] This resulting

calcein is well-retained within the cytoplasm of cells with intact membranes, emitting a strong

green fluorescence. This mechanism forms the basis of its utility in distinguishing live cells from

dead cells, as the latter lack active esterases. The intensity of the fluorescence is directly

proportional to the number of viable cells, making it a powerful tool for quantitative analysis in

various research and drug development settings.

Mechanism of Action
The functionality of Calcein AM as a live-cell stain is predicated on two key cellular processes:

enzymatic activity and membrane integrity. The non-fluorescent Calcein AM molecule is

lipophilic, allowing it to passively diffuse across the plasma membrane into the cell's cytoplasm.

In healthy, metabolically active cells, ubiquitous intracellular esterases cleave the

acetoxymethyl (AM) ester groups from the Calcein AM molecule. This enzymatic conversion

yields calcein, a highly charged, hydrophilic molecule that is fluorescent. Due to its newly

acquired charge, calcein is unable to traverse the intact cell membrane and is consequently
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retained within the cytoplasm, leading to the accumulation of a bright green fluorescent signal.

Conversely, cells with compromised membrane integrity or lacking active esterases, such as

dead or dying cells, cannot retain calcein or convert Calcein AM, and therefore do not

fluoresce.
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Preparation

Staining

Analysis

1. Culture Cells
(Adherent or Suspension)

2. Wash Cells
(e.g., with PBS)

3. Add Calcein AM
Working Solution

4. Incubate
(15-30 min at 37°C)

5. Wash Excess Dye

6. Image or Analyze
(Fluorescence Microscopy or Flow Cytometry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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